Cas no 1314907-15-7 (2-(3,5-Difluoropyridin-4-yl)ethan-1-amine hydrochloride)

• Product Name: 2-(3,5-Difluoropyridin-4-yl)ethan-1-amine hydrochloride
• CAS No: 1314907-15-7
• MF: C₇H₉ClF₂N₂
• MW: 194.609567403793
• MDL: MFCD08450415
• CID: 5685972
• PubChem ID: 55253535
• Update Time: 2025-11-02

2-(3,5-Difluoropyridin-4-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1314907-15-7
• EN300-23908054
• 2-(3,5-difluoropyridin-4-yl)ethan-1-amine hydrochloride
• AKOS006288212
• Z1198178875
• 2-(3,5-Difluoropyridin-4-yl)ethan-1-amine hydrochloride

• MDL： MFCD08450415
• Inchi： 1S/C7H8F2N2.ClH/c8-6-3-11-4-7(9)5(6)1-2-10;/h3-4H,1-2,10H2;1H
• InChI Key： MHCRJNBUEGXDFN-UHFFFAOYSA-N
• SMILES： Cl.FC1C=NC=C(C=1CCN)F

Computed Properties

• Exact Mass: 194.0422323g/mol
• Monoisotopic Mass: 194.0422323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(3,5-Difluoropyridin-4-yl)ethan-1-amine hydrochloride

Comprehensive Overview of 2-(3,5-Difluoropyridin-4-yl)ethan-1-amine hydrochloride (CAS No. 1314907-15-7)

The compound 2-(3,5-Difluoropyridin-4-yl)ethan-1-amine hydrochloride (CAS No. 1314907-15-7) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoropyridine moiety and the ethylamine hydrochloride side chain, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating drug solubility, bioavailability, and target specificity.

In recent years, the demand for fluorinated compounds like 2-(3,5-Difluoropyridin-4-yl)ethan-1-amine hydrochloride has surged, driven by their applications in drug discovery. The difluoropyridine scaffold is particularly notable for its ability to enhance metabolic stability and binding affinity in small-molecule therapeutics. This aligns with the growing trend of precision medicine and targeted drug delivery, where researchers seek compounds with optimized pharmacokinetic profiles.

From a synthetic chemistry perspective, CAS No. 1314907-15-7 serves as a versatile building block. Its ethylamine hydrochloride group facilitates further functionalization, enabling the creation of libraries for high-throughput screening. This is especially relevant in the context of AI-driven drug design, where computational models predict interactions between fluorinated compounds and biological targets. Such advancements have positioned 2-(3,5-Difluoropyridin-4-yl)ethan-1-amine hydrochloride as a key player in modern medicinal chemistry.

Another area of interest is the compound's potential in agrochemical innovation. Fluorinated pyridines are known to improve the efficacy of pesticides and herbicides by increasing their resistance to environmental degradation. As sustainability becomes a priority in agriculture, 2-(3,5-Difluoropyridin-4-yl)ethan-1-amine hydrochloride could contribute to the development of greener crop protection solutions with reduced ecological impact.

Quality control and analytical characterization are critical for CAS No. 1314907-15-7. Advanced techniques like HPLC, NMR, and mass spectrometry ensure the compound's purity and consistency, which are essential for reproducible research outcomes. These methods also address the increasing regulatory emphasis on traceability and safety in chemical manufacturing.

In summary, 2-(3,5-Difluoropyridin-4-yl)ethan-1-amine hydrochloride represents a convergence of innovation in pharmaceuticals and agrochemicals. Its structural versatility, combined with the rising demand for fluorinated building blocks, underscores its importance in contemporary scientific research. As industries continue to explore sustainable and efficient solutions, this compound is poised to remain at the forefront of chemical development.